Cas no 1958012-11-7 (6-Bromo-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one)

• Product Name: 6-Bromo-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one
• CAS No: 1958012-11-7
• MF: C₁₇H₁₂BrNO₄S
• MW: 406.250482559204
• CID: 6621742
• PubChem ID: 168449003
• Update Time: 2026-03-11

6-Bromo-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-ethynyl-1-tosyl-1,4-dihydro-2H-benzo[d][1,3]oxazin-2-one
• 6-Bromo-4-ethynyl-1,4-dihydro-1-[(4-methylphenyl)sulfonyl]-2H-3,1-benzoxazin-2-one
• 1958012-11-7
• G76653

• Inchi： 1S/C17H12BrNO4S/c1-3-16-14-10-12(18)6-9-15(14)19(17(20)23-16)24(21,22)13-7-4-11(2)5-8-13/h1,4-10,16H,2H3
• InChI Key： DXKUFMHCBJEPBO-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=CC=C(Br)C=C2C(C#C)OC1=O

Computed Properties

• Exact Mass: 404.96704g/mol
• Monoisotopic Mass: 404.96704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.69±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Melting Point: 144-146 °C
• Boiling Point: 496.2±55.0 °C(Predicted)
• pka: -2.59±0.40(Predicted)